![molecular formula C23H27N3O B295936 5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one](/img/structure/B295936.png)
5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one, also known as BMDI, is a synthetic compound that has attracted attention due to its potential applications in scientific research. BMDI is a member of the imidazolone family of compounds, which have been shown to have a variety of biological activities.
Mechanism of Action
The exact mechanism of action of 5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one is not yet fully understood. However, it is believed that this compound may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cell division and proliferation. This compound may also induce apoptosis, or programmed cell death, in cancer cells. The anti-inflammatory activity of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory activities, this compound has been shown to have antioxidant activity, and may be useful in the treatment of oxidative stress-related diseases such as Alzheimer's disease. This compound has also been shown to have cardioprotective effects, and may be useful in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one is its relatively simple synthesis method, which allows for large-scale production. This compound is also relatively stable and can be stored for extended periods of time. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one. One area of research could be to further investigate the mechanism of action of this compound, in order to better understand its anti-cancer and anti-inflammatory activities. Another area of research could be to investigate the potential use of this compound in combination with other chemotherapeutic agents, in order to enhance its anti-cancer activity. Additionally, research could be conducted to investigate the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and cardiovascular diseases.
Synthesis Methods
The synthesis of 5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one involves the reaction of 4-methylbenzaldehyde with diisopropylamine in the presence of an acid catalyst to form 5-benzylidene-2-(diisopropylamino)-3-methyl-3,5-dihydro-4H-imidazol-4-one. This intermediate is then oxidized with hydrogen peroxide to form this compound. The synthesis of this compound is relatively straightforward and can be carried out on a large scale.
Scientific Research Applications
5-benzylidene-2-(diisopropylamino)-3-(4-methylphenyl)-3,5-dihydro-4H-imidazol-4-one has been shown to have a variety of potential applications in scientific research. One of the most promising applications is in the field of cancer research. This compound has been shown to have anti-cancer activity in vitro and in vivo, and may be useful as a chemotherapeutic agent. This compound has also been shown to have anti-inflammatory activity, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
Molecular Formula |
C23H27N3O |
---|---|
Molecular Weight |
361.5 g/mol |
IUPAC Name |
(5Z)-5-benzylidene-2-[di(propan-2-yl)amino]-3-(4-methylphenyl)imidazol-4-one |
InChI |
InChI=1S/C23H27N3O/c1-16(2)25(17(3)4)23-24-21(15-19-9-7-6-8-10-19)22(27)26(23)20-13-11-18(5)12-14-20/h6-17H,1-5H3/b21-15- |
InChI Key |
CVPQTOXEFBVKJW-QNGOZBTKSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3)/N=C2N(C(C)C)C(C)C |
SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)N=C2N(C(C)C)C(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)N=C2N(C(C)C)C(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.